Cas no 213381-05-6 (4-[4-[4-[4-[[(3S,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2R,3R)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one)

• Product Name: 4-[4-[4-[4-[[(3S,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2R,3R)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one
• CAS No: 213381-05-6
• MF: C₃₇H₄₂F₂N₈O₄
• MW: 700.777394771576
• CID: 4558136
• Update Time: 2023-08-09

4-[4-[4-[4-[[(3S,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2R,3R)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• Posaconazole Diastereoisomer 2 (R,S,R,R)
• A900331
• 4-(4-(4-(4-(((3S,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2R,3R)-2-hydroxypentan-3-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-[4-[4-[4-[[(3S,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]p
• Posaconazole DiastereoisoMer 2
• (3S,5R,2R,3R)-posaconazole
• Posacozole Diastereoisomer 2 (R,S,R,R)
• D-erythro-Pentitol, 1,4-anhydro-2,3,5-trideoxy-4-C-(2,4-difluorophenyl)-2-[[4-[4-[4-[1-[(1R,2R)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-5-(1H-1,2,4-triazol-1-yl)-
• Posaconazole Impurity(S,R,R,R)
• Posaconazole DiastereoisoMer 2 ISO 9001：2015 REACH
• 4-[4-[4-[4-[[(3S,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2R,3R)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one

• Inchi： 1S/C37H42F2N8O4/c1-3-35(26(2)48)47-36(49)46(25-42-47)31-7-5-29(6-8-31)43-14-16-44(17-15-43)30-9-11-32(12-10-30)50-20-27-19-37(51-21-27,22-45-24-40-23-41-45)33-13-4-28(38)18-34(33)39/h4-13,18,23-27,35,48H,3,14-17,19-22H2,1-2H3/t26-,27+,35-,37+/m1/s1
• InChI Key： RAGOYPUPXAKGKH-AIHSQKKJSA-N
• SMILES： FC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)C[C@@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)[C@H](CC)[C@@H](C)O)CC2)CO1)F

Computed Properties

• Exact Mass: 700.32970817 g/mol
• Monoisotopic Mass: 700.32970817 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 112
• Molecular Weight: 700.8

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 850.7±75.0 °C at 760 mmHg
• Flash Point: 468.3±37.1 °C
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

4-[4-[4-[4-[[(3S,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2R,3R)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT